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Compound of Interest

Compound Name: GSK2837808A

Cat. No.: B15613965 Get Quote

Technical Support Center: GSK2837808A
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for the use of

GSK2837808A, a potent and selective inhibitor of lactate dehydrogenase A (LDHA).

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of GSK2837808A?

GSK2837808A is a potent and selective, NADH-competitive inhibitor of lactate dehydrogenase

A (LDHA), and to a lesser extent, LDHB.[1][2] LDHA is a key enzyme in the glycolytic pathway,

responsible for the conversion of pyruvate to lactate. By inhibiting LDHA, GSK2837808A
disrupts aerobic glycolysis, a metabolic pathway often upregulated in cancer cells (the Warburg

effect). This inhibition leads to a decrease in lactate production and can also impact glucose

uptake and mitochondrial respiration.[2][3]

Q2: What is a typical working concentration for GSK2837808A in cell culture experiments?

The effective working concentration of GSK2837808A can vary significantly depending on the

cell line and the experimental endpoint. For inhibiting lactate production, the EC50 can range

from 400 nM to over 30 µM in various cancer cell lines.[4] In Snu398 hepatocellular carcinoma

cells, GSK2837808A has been shown to increase oxygen consumption at concentrations up to

3 µM, while higher concentrations may directly inhibit mitochondrial function.[1][5] For long-
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term cell growth inhibition (120 hours), IC50 values of 0.84 µM in A673 cells and 1.37 µM in

MIA PaCa-2 cells have been reported.[4] It is crucial to determine the optimal, non-toxic

working concentration for your specific cell line and assay.

Q3: Will GSK2837808A affect the viability of my cells?

At high concentrations or with prolonged exposure, GSK2837808A can inhibit proliferation and

induce apoptosis in some cancer cell lines, such as Snu398 cells.[2][3][5] However, it is

possible to use GSK2837808A at concentrations that inhibit LDHA activity without significantly

impacting overall cell viability. One study reported that at its working concentration,

GSK2837808A did not affect the cellular viability or cell cycle of synovial fibroblasts.[6] It is

highly recommended to perform a dose-response curve to determine the highest concentration

of GSK2837808A that does not affect the viability of your specific cell line under your

experimental conditions.

Q4: How should I prepare and store GSK2837808A?

GSK2837808A is typically dissolved in dimethyl sulfoxide (DMSO) to prepare a stock solution.

[1] For example, a 100 mM stock solution can be prepared in DMSO.[3] Store the stock

solution at -20°C or -80°C for long-term stability. When preparing working solutions, dilute the

stock solution in the appropriate cell culture medium.

Troubleshooting Guides
Problem: I am not observing an effect of GSK2837808A on lactate production.

Sub-optimal Concentration: The concentration of GSK2837808A may be too low for your

specific cell line. The potency of the inhibitor can vary significantly between cell types.[4]

Solution: Perform a dose-response experiment with a wider range of concentrations (e.g.,

100 nM to 30 µM) to determine the EC50 for lactate production inhibition in your cell line.

Incorrect Assay Conditions: The incubation time with the inhibitor may be too short.

Solution: Increase the incubation time with GSK2837808A before measuring lactate

production. A minimum of several hours is typically required to observe a significant effect.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.protocols.io/view/cell-viability-assay-mtt-assay-protocol-c3tmynk6.pdf
https://www.benchchem.com/product/b15613965?utm_src=pdf-body
https://www.benchchem.com/product/b15613965?utm_src=pdf-body
https://www.assaygenie.com/content/BA%20Technical%20Manuals/BA0004%20TM.pdf
https://www.scribd.com/document/306471140/Celltiter-Glo-Luminescent-Cell-Viability-Assay-Protocol
https://www.selleckchem.com/products/gsk-2837808A.html
https://www.benchchem.com/product/b15613965?utm_src=pdf-body
https://www.benchchem.com/product/b15613965?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.benchchem.com/product/b15613965?utm_src=pdf-body
https://www.benchchem.com/product/b15613965?utm_src=pdf-body
https://www.benchchem.com/product/b15613965?utm_src=pdf-body
https://www.texaschildrens.org/sites/default/files/pictures/departments/Cancer/horton-mtt-cell-assay-protocol1.pdf
https://www.scribd.com/document/306471140/Celltiter-Glo-Luminescent-Cell-Viability-Assay-Protocol
https://www.benchchem.com/product/b15613965?utm_src=pdf-body
https://www.benchchem.com/product/b15613965?utm_src=pdf-body
https://www.protocols.io/view/cell-viability-assay-mtt-assay-protocol-c3tmynk6.pdf
https://www.benchchem.com/product/b15613965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Low LDHA Expression: Your cell line may have low expression or activity of LDHA, making it

less sensitive to inhibition.

Solution: Verify the expression of LDHA in your cell line using techniques like western

blotting or qPCR.

Problem: I am observing significant cell death at my intended working concentration.

Concentration is too high: The chosen concentration may be cytotoxic to your specific cell

line.

Solution: Perform a cell viability assay (e.g., MTT, CellTiter-Glo, or LDH assay) with a

range of GSK2837808A concentrations to determine the maximum non-toxic

concentration.

Prolonged Exposure: Long-term incubation with the inhibitor, even at a seemingly non-toxic

concentration, can eventually lead to cell death in some cell types.

Solution: Consider shorter incubation times for your experiment if possible, or re-evaluate

the non-toxic concentration for the specific duration of your assay.

Data Presentation
Table 1: Reported IC50 and EC50 Values for GSK2837808A
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Parameter Cell Line/Target Value Reference

IC50

hLDHA (human

lactate

dehydrogenase A)

2.6 nM [1][4]

IC50

hLDHB (human

lactate

dehydrogenase B)

43 nM [1][4]

EC50 (Lactate

Production)

30 different cancer

cell lines
400 nM - >30 µM [4]

EC50 (Lactate

Production, Normoxia)
Snu398 0.4 µM [7]

EC50 (Lactate

Production, Hypoxia)
Not specified 10 µM [4]

IC50 (Long-term

growth, 120h)
A673 0.84 µM [4]

IC50 (Cytotoxicity,

48h)
A673 > 57 µM [4]

IC50 (Long-term

growth, 120h)
MIA PaCa-2 1.37 µM [4]

IC50 (Cytotoxicity,

48h)
MIA PaCa-2 28.4 µM [4]

Experimental Protocols
Protocol 1: Determining the Non-Toxic Working Concentration of GSK2837808A using an MTT

Assay

This protocol provides a general framework for determining the concentration of

GSK2837808A that does not affect cell viability. Optimization for specific cell lines is

recommended.

Cell Seeding:
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Seed cells in a 96-well plate at a density that will ensure they are in the logarithmic growth

phase at the end of the experiment (e.g., 5,000 - 10,000 cells/well).

Allow cells to adhere overnight in a 37°C, 5% CO2 incubator.

Compound Treatment:

Prepare a series of dilutions of GSK2837808A in complete cell culture medium. A

common starting range is 0.1 µM to 100 µM. Include a vehicle control (DMSO at the same

concentration as the highest GSK2837808A dilution).

Remove the old medium from the cells and add 100 µL of the medium containing the

different concentrations of GSK2837808A to the respective wells.

Incubate for the desired period (e.g., 24, 48, or 72 hours).

MTT Assay:

Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.

Incubate the plate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.

Carefully remove the medium containing MTT.

Add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each

well to dissolve the formazan crystals.

Shake the plate gently for 10-15 minutes to ensure complete dissolution.

Data Acquisition:

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability for each concentration relative to the vehicle

control.

The highest concentration that shows no significant decrease in viability can be

considered a non-toxic working concentration.
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Protocol 2: Cell Viability Assessment in Snu398 Cells Treated with GSK2837808A

This method is based on a published study using Snu398 cells.

Cell Plating: Plate 60,000 Snu398 cells per well in 6-well tissue culture plates in RPMI-1640

medium supplemented with 2.5% charcoal-stripped FBS.

Cell Attachment: Allow cells to attach overnight.

Inhibitor Treatment: Add DMSO control or the desired doses of GSK2837808A dissolved in

DMSO directly to the wells.

Incubation: Incubate the cells for 4 to 8 days under the desired oxygen conditions (normoxia

or hypoxia).

Cell Counting and Viability:

Trypsinize the adherent cells.

Count the cells and assess their viability using the trypan blue exclusion method with a cell

viability analyzer.
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Caption: Mechanism of action of GSK2837808A in inhibiting lactate production.
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Caption: Workflow for determining the non-toxic concentration of GSK2837808A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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